4-bromo-5-ethyl-N-[3-(4-morpholinyl)propyl]-2-thiophenecarboxamide

• IUPAC Name: 4-bromo-5-ethyl-N-(3-morpholin-4-ylpropyl)thiophene-2-carboxamide
• InChI: InChI=1S/C14H21BrN2O2S/c1-2-12-11(15)10-13(20-12)14(18)16-4-3-5-17-6-8-19-9-7-17/h10H,2-9H2,1H3,(H,16,18)
• InChI Key: MPRPZBICTSOSEH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=C(S1)C(=O)NCCCN2CCOCC2)Br
• Molecular Formula: C14H21BrN2O2S
• Molecular Weight: 361.30 g/mol

Description

4-bromo-5-ethyl-N-[3-(4-morpholinyl)propyl]-2-thiophenecarboxamide, also known as BRET, is a chemical compound that has gained significant attention in scientific research due to its unique properties. BRET is a bioluminescence resonance energy transfer (BRET) probe that is used to study protein-protein interactions in living cells. The compound is synthesized using a specific method and has a mechanism of action that allows it to interact with proteins in a specific way.

Mechanism of Action

The mechanism of action of 4-bromo-5-ethyl-N-[3-(4-morpholinyl)propyl]-2-thiophenecarboxamide involves the transfer of energy between two proteins. The compound consists of a donor and an acceptor molecule. The donor molecule is a luciferase enzyme that emits light when it interacts with a substrate. The acceptor molecule is a fluorescent protein that absorbs the light emitted by the donor molecule. When the donor and acceptor molecules are in close proximity, energy is transferred from the donor to the acceptor, resulting in a change in fluorescence intensity. This change in fluorescence intensity is used to monitor protein-protein interactions in living cells.
Biochemical and Physiological Effects:
4-bromo-5-ethyl-N-[3-(4-morpholinyl)propyl]-2-thiophenecarboxamide is a non-toxic compound that does not have any significant biochemical or physiological effects on living cells. The compound is designed to interact specifically with proteins and does not interfere with other cellular processes. However, the use of 4-bromo-5-ethyl-N-[3-(4-morpholinyl)propyl]-2-thiophenecarboxamide in living cells can cause some cellular stress due to the overexpression of luciferase and fluorescent proteins.

Advantages and Limitations for Lab Experiments

The use of 4-bromo-5-ethyl-N-[3-(4-morpholinyl)propyl]-2-thiophenecarboxamide in scientific research has several advantages. The compound is non-invasive and allows for real-time monitoring of protein-protein interactions in living cells. 4-bromo-5-ethyl-N-[3-(4-morpholinyl)propyl]-2-thiophenecarboxamide is also highly sensitive and can detect weak protein-protein interactions that are difficult to detect using other methods. However, the use of 4-bromo-5-ethyl-N-[3-(4-morpholinyl)propyl]-2-thiophenecarboxamide in living cells can be challenging due to the need for specialized equipment and expertise in organic chemistry. The compound is also limited to the study of protein-protein interactions and cannot be used to study other cellular processes.

Future Directions

There are several future directions for the use of 4-bromo-5-ethyl-N-[3-(4-morpholinyl)propyl]-2-thiophenecarboxamide in scientific research. One direction is the development of new 4-bromo-5-ethyl-N-[3-(4-morpholinyl)propyl]-2-thiophenecarboxamide probes that can target specific proteins or protein domains. This would allow for more specific and targeted studies of protein-protein interactions in living cells. Another direction is the use of 4-bromo-5-ethyl-N-[3-(4-morpholinyl)propyl]-2-thiophenecarboxamide in high-throughput screening of potential drug candidates that can disrupt protein-protein interactions. This would allow for the discovery of new drugs that can target specific cellular pathways. Overall, the use of 4-bromo-5-ethyl-N-[3-(4-morpholinyl)propyl]-2-thiophenecarboxamide in scientific research has the potential to revolutionize our understanding of cellular signaling pathways and the development of new drugs.

Scientific Research Applications

4-bromo-5-ethyl-N-[3-(4-morpholinyl)propyl]-2-thiophenecarboxamide is widely used in scientific research to study protein-protein interactions in living cells. The compound is used as a probe to monitor the interaction between two proteins in real-time. This allows researchers to study the dynamics of protein-protein interactions in living cells, which is critical for understanding cellular signaling pathways. 4-bromo-5-ethyl-N-[3-(4-morpholinyl)propyl]-2-thiophenecarboxamide is also used to screen for potential drug candidates that can disrupt protein-protein interactions.